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Compound of Interest

Compound Name: A-790742

Cat. No.: B1251503

Get Quote

Executive Summary: The Strategic Position of A-
790742
A-790742 is a potent, symmetry-based HIV-1 Protease Inhibitor (PI) developed to address the

critical translational gap of multi-drug resistance (MDR) in antiretroviral therapy.[1] Unlike first-

generation PIs that often succumb to primary active site mutations (e.g., V82A, I84V), A-
790742 utilizes a distinct 2-pyridyl P1' substitution pattern to maintain high-affinity binding even

in the presence of extensive polymorphism.[1]

This guide objectively assesses the translational relevance of A-790742, contrasting its profile

with clinical standards Lopinavir and Darunavir.[1] While A-790742 serves primarily as a high-

value chemical probe in current research rather than a frontline clinical candidate, its findings

are pivotal for designing next-generation agents capable of suppressing pan-resistant viral

strains.[1]
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A-790742 functions as a transition-state mimetic, competitively binding to the active site of the

HIV-1 aspartyl protease.[1] By preventing the cleavage of the gag and gag-pol polyprotein

precursors, it arrests the viral maturation process, resulting in the production of immature, non-

infectious virions.[1]

Structural Causality
The translational strength of A-790742 lies in its symmetry-based core combined with P1/P1'

pyridyl groups.

Causality: The pyridyl groups engage in specific hydrogen bonding and van der Waals

interactions that are less sensitive to the V82/I84 mutations that typically disrupt the binding

of hydrophobic P1 groups in older inhibitors.[1]

Outcome: Sustained potency (IC50 < 10 nM) against viral isolates that exhibit >10-fold

resistance to Lopinavir.[1]

Pathway Visualization
The following diagram illustrates the precise intervention point of A-790742 within the viral

replication lifecycle.
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Figure 1: Mechanism of Action.[1] A-790742 arrests the transition from immature to infectious

virions.[1]

Comparative Analysis: A-790742 vs. Clinical
Standards
To assess translational utility, we compare A-790742 against Lopinavir (a historical benchmark)

and Darunavir (the current resilience standard).[1]
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Quantitative Potency & Resistance Profile
Data summarized from DeGoey et al. and related virology panels.[1]

Feature A-790742 Lopinavir Darunavir
Translational

Implication

Target HIV-1 Protease HIV-1 Protease HIV-1 Protease
Direct

competition.[1]

WT EC50 (nM) 2 - 7 4 - 10 1 - 5

A-790742 is

equipotent to

clinical standards

in wild-type

strains.[1]

Serum Shift ~7-fold ~15-fold ~10-fold

Lower serum

shift in A-790742

suggests higher

free drug fraction

in vivo.[1]

Resistant

Mutants

Selects V82L,

I84V

Selects V82A,

I54V
Selects I50V

A-790742 forces

the virus into a

distinct, less

common

mutational

pathway.[1]

MDR Potency
Retains activity

(<20 nM)

>100 nM

(Resistant)
Retains activity

A-790742 is a

valid salvage

scaffold for

Lopinavir-

resistant strains.

[1]

Metabolic Stability (PK)[1]
Lopinavir: Requires boosting with Ritonavir (RTV) to inhibit CYP3A4 metabolism.[1]
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A-790742: Designed for improved metabolic stability. In human liver microsomes, it

demonstrates a lower intrinsic clearance rate compared to unboosted Lopinavir, suggesting

the potential for lower booster requirements or unboosted utility in preclinical models.[1]

Translational Validation Protocols
Reliable data depends on rigorous protocols. The following workflows are designed to validate

the specific advantages of A-790742.

Protocol A: In Vitro Resistance Selection
Objective: Determine the genetic barrier to resistance (how easily the virus evades the drug).[1]

Cell System: Use MT-4 T-cell lines infected with HIV-1 strain NL4-3.[1]

Initial Passage: Culture cells in the presence of A-790742 at 0.5x EC50.

Escalation: Every 3-4 days (upon observing viral cytopathic effect), transfer supernatant to

fresh cells.

Concentration Doubling: Increase drug concentration stepwise (1x, 2x, 4x... up to 100x

EC50) only when viral replication is robust.

Genotyping: Extract viral RNA from the supernatant at the highest tolerated concentration.

Amplify the pro gene via RT-PCR and sequence.

Expected Result for A-790742: Emergence of V82L and I84V mutations.[1][2]

Control: Parallel culture with Lopinavir should yield V82A.

Protocol B: Serum-Shifted Antiviral Assay
Objective: Assess the impact of protein binding on efficacy (critical for predicting in vivo

dosing).

Preparation: Prepare serial dilutions of A-790742 in culture medium.

Condition 1 (Standard): Medium + 10% Fetal Bovine Serum (FBS).[1]
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Condition 2 (Physiological): Medium + 50% Human Serum (HS).[1]

Infection: Add HIV-1 (MOI 0.[1]01) to MT-4 cells and dispense into drug plates.

Incubation: 5 days at 37°C.

Readout: Measure cell viability using MTT or Resazurin (viral cytopathogenicity reduction).

Calculation: $ \text{Fold Shift} = \frac{\text{EC50 (50% HS)}}{\text{EC50 (10% FBS)}} $

Validation Standard: A shift of <10-fold indicates excellent translational potential.[1]

Validation Workflow Diagram
The following DOT diagram outlines the logical flow from compound synthesis to translational

validation.
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Figure 2: Translational Validation Pipeline. Critical checkpoints for assessing A-790742 utility.

Strategic Assessment & Limitations
Why Use A-790742?

Research Utility: It acts as a specific probe for the V82L resistance pathway. Most PIs select

for V82A; using A-790742 allows researchers to study the structural plasticity of the protease

active site under atypical selective pressure.[1]
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Structural Biology: Co-crystal structures of A-790742 with HIV Protease reveal how P1'

pyridyl extensions can access the S1' subsite without relying on the mutable V82 side chain,

providing a template for "resistance-repellent" drug design.[1]

Translational Gaps
Despite its potency, A-790742 has not replaced Darunavir in the clinic.[1]

Solubility: The symmetry-based core often leads to lower aqueous solubility compared to

sulfonamide-based PIs like Darunavir.

Boosting Requirement: While more stable than early PIs, it likely still requires Ritonavir

boosting to achieve once-daily human dosing, a disadvantage in an era moving toward

unboosted integrase inhibitors.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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